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Compound of Interest

Compound Name: AXxitinib-13CD3

Cat. No.: B1503775

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Axitinib-13CD3. Adherence to these procedural guidelines is critical
to ensure personnel safety and regulatory compliance in the laboratory environment.

Hazard Identification and Engineering Controls

Axitinib-13CD3 is a potent pharmaceutical compound that is harmful if swallowed, in contact
with skin, or inhaled, and can cause skin and eye irritation.[1] Engineering controls are the
primary line of defense in minimizing exposure.

e Primary Engineering Control: All handling of Axitinib-13CD3 powder and solutions must be
conducted in a designated area within a certified chemical fume hood or a biological safety
cabinet to minimize inhalation exposure.[2] Airflow within the facility should be single-pass to
prevent cross-contamination.

e Secondary Engineering Control: Establish negative air-pressure differentials for rooms where
potent compounds are handled to protect adjacent areas.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling Axitinib-13CD3. The
following table summarizes the required PPE for various laboratory activities.
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Activity Required Personal Protective Equipment

Transporting Unopened Vials Lab coat, single pair of nitrile gloves

Disposable gown, double gloves (nitrile), safety

Weighing and Reconstituting Powder o ) )
goggles with side shields, N95 respirator

Lab coat, double gloves (nitrile), safety glasses

Handling Solutions o .
with side shields

Disposable gown, double gloves (nitrile, heavy-

Cleaning and Decontamination _ .
duty for large spills), safety goggles, face shield

Waste Disposal Lab coat, single pair of nitrile gloves

e Glove Protocol: When double-gloving, one pair should be worn under the gown cuff and the
other over the cuff.[3] Gloves should be changed immediately if they become contaminated
or damaged.[3]

o Gown Selection: Use disposable, long-sleeved gowns made of a low-lint material with a solid
front and knit cuffs.[3]

o Eye and Face Protection: Safety goggles should be worn for all procedures. A face shield
should be worn over safety goggles whenever there is a splash hazard.

Step-by-Step Handling Procedures

o Preparation: Before starting, ensure all necessary equipment (analytical balance, weigh
paper, spatula, volumetric flask, solvent, and designated waste container) is inside the
chemical fume hood. Line the work surface with a disposable, absorbent bench liner.

» Donning PPE: Put on all required PPE as specified in the table above for "Weighing and
Reconstituting Powder."

o Weighing: Carefully weigh the desired amount of Axitinib-13CD3 powder onto weigh paper.
Handle the powder gently to prevent it from becoming airborne.

» Solubilization: Transfer the powder to the volumetric flask. Rinse the weigh paper with the
solvent into the flask to ensure a complete transfer. Cap the flask and mix until the

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.halyardhealth.com/wp-content/uploads/2020/11/c15663_chemo_ppe_brochure.pdf
https://www.halyardhealth.com/wp-content/uploads/2020/11/c15663_chemo_ppe_brochure.pdf
https://www.halyardhealth.com/wp-content/uploads/2020/11/c15663_chemo_ppe_brochure.pdf
https://www.benchchem.com/product/b1503775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

compound is fully dissolved.

e Labeling and Storage: Clearly label the stock solution with the compound name,
concentration, solvent, preparation date, and user's initials. Store as recommended by the
manufacturer, typically in a labeled, secondary container.

Preparation Handling Final Steps
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Workflow for Preparing Axitinib-13CD3 Stock Solution.

Spill Management

Immediate and appropriate response to a spill is crucial to prevent exposure and
contamination.

Item Purpose

Absorbent Pads/Vermiculite To contain and absorb liquid spills.
Designated Waste Bags/Containers For disposal of contaminated materials.
Scoop and Scraper To collect solid materials.

Detergent Solution For cleaning and decontamination.

Full PPE Set For responder protection.

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill
is large or poses an inhalation hazard.

o Don PPE: Before addressing the spill, don the appropriate PPE, including a disposable
gown, double gloves, and a face shield over safety goggles.
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Containment: For liquid spills, cover with absorbent pads. For solid spills, gently cover with
damp absorbent gauze to avoid raising dust.

Cleanup: Work from the outer edge of the spill inward. Place all contaminated materials into
a designated chemotherapy waste bag or container.

Decontamination: Clean the spill area with a detergent solution, followed by a rinse with
water. All cleaning materials must be disposed of as hazardous waste.

Reporting: Report the spill to the laboratory supervisor and follow institutional reporting
procedures.
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Procedural Flow for Managing a Chemical Spill.

Disposal Plan

Proper segregation and disposal of Axitinib-13CD3 waste are critical to prevent environmental
contamination and ensure regulatory compliance.
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Waste Type

Description

Disposal Container

Trace Chemotherapy Waste

Items with less than 3% of the
original volume of the drug
remaining (e.g., "empty" vials,
syringes, IV bags,
contaminated PPE).

Yellow, puncture-resistant
container labeled "Trace
Chemotherapy Waste - For

Incineration Only".

Bulk Chemotherapy Waste

Unused or expired Axitinib-
13CD3, visibly contaminated
materials, and spill cleanup

debris.

Black, RCRA-compliant
hazardous waste container
labeled with the chemical

name and "Hazardous Waste".

Sharps Waste

Needles and syringes used for
handling Axitinib-13CD3.

Yellow sharps container
specifically for chemotherapy

sharps.

¢ Incineration: All Axitinib-13CD3 waste must be disposed of via incineration through a

licensed hazardous waste contractor.

o Decontamination of Glassware: Reusable glassware should be decontaminated by soaking

in an appropriate deactivating solution (if available) or thoroughly rinsed with a suitable

solvent, with the rinsate collected as bulk hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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